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Compound of Interest

Compound Name: Aloeresin J

Cat. No.: B12378171 Get Quote

Disclaimer: The compound "Aloeresin J" is not found in the available chemical literature or

safety data repositories. This guide provides essential safety and handling information for the

closely related and well-documented compound Aloesin (CAS No. 30861-27-9), which is also

referred to as Aloeresin or Aloeresin B.[1][2][3] Researchers should treat this information as the

primary safety guidance for analogous Aloeresin compounds, assuming similar hazard profiles

in the absence of specific data.

This document provides immediate, procedural guidance for laboratory professionals, including

researchers, scientists, and drug development experts, on the safe handling, storage, and

disposal of Aloesin.

Quantitative Data Summary
The following table summarizes the key quantitative and physical-chemical properties of

Aloesin.[1][4]
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Property Value Source

Molecular Formula C₁₉H₂₂O₉ [1][4]

Molecular Weight 394.37 g/mol [1][4][5]

Appearance
Pale yellow to brown powder;

White needle-shaped crystals
[1][4]

Solubility
Soluble in DMSO, Methanol,

Ethanol
[1][4]

Boiling Point 628.0 ± 55.0 °C (Predicted) [1][4]

Density 1.500 ± 0.06 g/cm³ (Predicted) [1][4]

pKa 6.58 ± 0.40 (Predicted) [1][4]

Hazard Identification and Classification
Aloesin presents certain hazards that require strict adherence to safety protocols. One Safety

Data Sheet (SDS) classifies it with the following hazards:

Acute Oral Toxicity (Category 4), H302: Harmful if swallowed.[2][6]

Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.[2]

Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting

effects.[2]

However, another supplier classifies the substance as not hazardous according to the Globally

Harmonized System (GHS).[7] Due to this conflicting information, it is prudent to handle the

compound with a high degree of caution, adopting the more stringent safety measures.

Operational and Disposal Plans
Engineering Controls
To minimize exposure, handling of Aloesin should occur in a controlled environment.
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Ventilation: Use only in areas with appropriate exhaust ventilation, such as a chemical fume

hood, especially when handling the powder form to avoid dust and aerosol formation.[2]

Safety Stations: Ensure that a safety shower and an eye wash station are readily accessible

and in close proximity to the workstation.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent skin, eye, and respiratory contact.

PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields or a full-face shield.

Protects against splashes and

airborne particles.[2]

Hand Protection
Chemical-resistant, impervious

gloves (e.g., Nitrile rubber).

Prevents skin contact. Gloves

must be inspected before use

and changed frequently.[8]

Body Protection

A fully buttoned laboratory

coat. For tasks with a higher

risk of splashes, impervious

clothing or a chemical-resistant

apron should be worn over the

lab coat.

Protects skin from

contamination.

Respiratory Protection

A NIOSH-approved respirator

is required if engineering

controls are insufficient or

when handling large quantities

that may generate dust.

Prevents inhalation of harmful

dust.[8]

Safe Handling and Hygiene Protocol
Adherence to the following procedural steps is critical for minimizing risk during handling.

Preparation: Before handling, ensure all required PPE is correctly worn. Confirm that the

fume hood is functioning correctly and the work area is clean and uncluttered.
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Handling:

Avoid all direct contact with the substance.[2]

Prevent the formation of dust and aerosols.[2][8]

Do not eat, drink, or smoke in the handling area.[2][6]

Use non-sparking tools to prevent ignition sources.[8]

Post-Handling:

Wash hands and any exposed skin thoroughly after handling, even if gloves were worn.[2]

[6]

Remove contaminated PPE carefully to avoid cross-contamination and dispose of it as

hazardous waste.

Clean the work surface thoroughly after completion of work.

Storage and Stability
Proper storage is essential to maintain the integrity of the compound and ensure safety.

Conditions: Keep the container tightly sealed in a cool, dry, and well-ventilated area.[2]

Temperature: Store the powder at -20°C. If in a solvent, store at -80°C.[2][9]

Incompatibilities: Keep away from direct sunlight, sources of ignition, strong acids/alkalis,

and strong oxidizing/reducing agents.[2]

Stability: The compound is stable under recommended storage conditions.[2]

Disposal Plan
All waste materials containing Aloesin must be treated as hazardous waste.

Containment: Collect waste, including contaminated PPE and disposable labware, in

suitable, closed, and clearly labeled containers.
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Disposal: Dispose of contents and containers at an approved waste disposal plant.[2][6] Do

not allow the chemical to enter drains or the environment.[8] Follow all local, state, and

federal regulations for hazardous waste disposal.

Emergency Procedures: Spill Response Workflow
A chemical spill of Aloesin powder requires immediate and systematic action to mitigate

exposure and environmental contamination.
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Caption: Workflow for handling a solid chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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